m-PEG6-bromide
m-PEG6-bromide
m-PEG6-bromide is a PEG derivative. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The hydrophilic PEG spacer increases solubility in aqueous media.
Brand Name:
Vulcanchem
CAS No.:
125562-29-0
VCID:
VC0536190
InChI:
InChI=1S/C13H27BrO6/c1-15-4-5-17-8-9-19-12-13-20-11-10-18-7-6-16-3-2-14/h2-13H2,1H3
SMILES:
COCCOCCOCCOCCOCCOCCBr
Molecular Formula:
C13H27BrO6
Molecular Weight:
359.25 g/mol
m-PEG6-bromide
CAS No.: 125562-29-0
Inhibitors
VCID: VC0536190
Molecular Formula: C13H27BrO6
Molecular Weight: 359.25 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 125562-29-0 |
---|---|
Product Name | m-PEG6-bromide |
Molecular Formula | C13H27BrO6 |
Molecular Weight | 359.25 g/mol |
IUPAC Name | 1-[2-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]-2-methoxyethane |
Standard InChI | InChI=1S/C13H27BrO6/c1-15-4-5-17-8-9-19-12-13-20-11-10-18-7-6-16-3-2-14/h2-13H2,1H3 |
Standard InChIKey | GFRLIPYEIIWDJX-UHFFFAOYSA-N |
SMILES | COCCOCCOCCOCCOCCOCCBr |
Canonical SMILES | COCCOCCOCCOCCOCCOCCBr |
Appearance | Solid powder |
Description | m-PEG6-bromide is a PEG derivative. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The hydrophilic PEG spacer increases solubility in aqueous media. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | m-PEG6-bromide |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. 5: Kanazaki K, Sano K, Makino A, Yamauchi F, Takahashi A, Homma T, Ono M, Saji H. Feasibility of poly(ethylene glycol) derivatives as diagnostic drug carriers for tumor imaging. J Control Release. 2016 Mar 28;226:115-23. doi:10.1016/j.jconrel.2016.02.017. Epub 2016 Feb 8. PubMed PMID: 26869546. |
PubChem Compound | 19822404 |
Last Modified | Nov 11 2021 |
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